2-Fluoro-2-(3-methylcyclopentyl)acetic acid

• Molecular Formula: C8H13FO2
• Molecular Weight: 160.19 g/mol
• IUPAC Name: 2-fluoro-2-(3-methylcyclopentyl)acetic acid
• InChI: InChI=1S/C8H13FO2/c1-5-2-3-6(4-5)7(9)8(10)11/h5-7H,2-4H2,1H3,(H,10,11)
• InChI Key: JQTABXDOYGJXEH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)C(C(=O)O)F

Description

2-Fluoro-2-(3-methylcyclopentyl)acetic acid (CAS: 1558720-26-5) is a fluorinated carboxylic acid characterized by a cyclopentane ring substituted with a methyl group at the 3-position and a fluoro-acetic acid moiety at the adjacent carbon. Its molecular formula is C₈H₁₃FO₂, with a molecular weight of 160.190 g/mol . The compound’s unique structure combines the steric effects of the alicyclic 3-methylcyclopentyl group with the electronic influence of fluorine, making it a candidate for applications in medicinal chemistry and materials science.

Preparation Methods

The synthesis of 2-Fluoro-2-(3-methylcyclopentyl)acetic acid can be achieved through various synthetic routes. One common method involves the use of fluorinated reagents and cyclopentyl derivatives. The reaction typically requires specific conditions such as controlled temperature and the presence of catalysts to ensure high yield and purity . Industrial production methods may involve large-scale reactions with optimized parameters to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

2-Fluoro-2-(3-methylcyclopentyl)acetic acid undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The fluorine atom in the compound can be substituted with other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-Fluoro-2-(3-methylcyclopentyl)acetic acid has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.

Biology: The compound’s unique properties make it useful in studying biological processes and interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Fluoro-2-(3-methylcyclopentyl)acetic acid involves its interaction with specific molecular targets and pathways. The presence of the fluorine atom enhances the compound’s reactivity and stability, allowing it to participate in various biochemical processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substituent Effects

The table below highlights key structural differences and similarities between 2-fluoro-2-(3-methylcyclopentyl)acetic acid and analogous compounds:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Structural Feature
2-Fluoro-2-(3-methylcyclopentyl)acetic acid	3-methylcyclopentyl	C₈H₁₃FO₂	160.19	Alicyclic substituent
2-Fluoro-2-(4-(trifluoromethyl)phenyl)acetic acid (24)	4-(CF₃)phenyl	C₉H₆F₄O₂	222.14	Electron-withdrawing CF₃ group
2-Fluoro-2-(2-nitrophenyl)acetic acid (4a)	2-nitrophenyl	C₈H₆FNO₄	199.14	Strongly electron-withdrawing NO₂
2-Fluoro-2-(3-methylphenyl)acetic acid	3-methylphenyl	C₉H₉FO₂	168.16	Aromatic methyl substituent
Fluoro(4-methylphenyl)acetic acid	4-methylphenyl	C₉H₉FO₂	168.16	Para-methyl substitution

Key Observations :

• Electronic Effects: Electron-withdrawing groups (e.g., NO₂ in 4a, CF₃ in 24) increase the acidity of the carboxylic acid moiety (pKa ~2–3), while methyl groups (e.g., 3-methylphenyl) slightly reduce acidity (pKa ~3–4) .
• Solubility : Alicyclic derivatives like the target compound exhibit lower aqueous solubility compared to aryl-substituted analogs due to reduced polarity .

Biological Activity

2-Fluoro-2-(3-methylcyclopentyl)acetic acid is a fluorinated carboxylic acid with potential therapeutic applications. Its biological activity has garnered attention in pharmacological research, particularly concerning its interactions with various biological targets and pathways.

• Molecular Formula : C8H13F O2
• Molecular Weight : 162.19 g/mol
• IUPAC Name : 2-Fluoro-2-(3-methylcyclopentyl)acetic acid
• CAS Number : [not provided in the search results]

The biological activity of 2-Fluoro-2-(3-methylcyclopentyl)acetic acid is primarily attributed to its ability to interact with specific receptors and enzymes. The compound's structure facilitates binding to various biological targets, influencing cellular pathways and physiological responses.

Potential Mechanisms:

• Receptor Modulation : The compound may act on kappa opioid receptors (KOR), which are implicated in pain modulation and addiction pathways. Studies indicate that structurally related compounds exhibit agonistic properties at KOR, suggesting a similar potential for 2-Fluoro-2-(3-methylcyclopentyl)acetic acid .
• Enzyme Interaction : The compound may also interact with enzymes involved in metabolic processes, potentially affecting pathways related to inflammation and pain.

Biological Activity Data

The following table summarizes key findings related to the biological activity of 2-Fluoro-2-(3-methylcyclopentyl)acetic acid:

Study	Biological Activity	Methodology	Findings
Spetea et al. (2012)	Analgesic effects	In vivo acetic acid writhing assay in mice	Demonstrated potency comparable to established KOR agonists .
Erli et al. (2017)	KOR agonism	GTPγS binding assays	Showed significant binding affinity at KOR, indicating potential analgesic properties .
BenchChem Data	General pharmacological activity	Literature review	Suggested potential applications in anti-inflammatory and analgesic therapies.

Case Studies

• Analgesic Efficacy :
  In a study by Spetea et al., the analgesic efficacy of compounds related to 2-Fluoro-2-(3-methylcyclopentyl)acetic acid was evaluated using the acetic acid writhing test in mice. The results indicated that these compounds could effectively reduce pain responses, highlighting their potential as analgesics .
• Kappa Opioid Receptor Agonism :
  Research conducted by Erli et al. characterized several compounds for their ability to act as KOR agonists. The findings suggested that 2-Fluoro-2-(3-methylcyclopentyl)acetic acid may exhibit similar properties, contributing to its potential use in treating pain and addiction-related disorders .